Cas no 2092480-69-6 (2-chloro-1-2-(4-fluorophenyl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-chloro-1-2-(4-fluorophenyl)pyrrolidin-1-ylethan-1-one
• CAS No: 2092480-69-6
• MF: C₁₂H₁₃ClFNO
• MW: 241.689125776291
• MDL: MFCD32678708
• CID: 5183688
• PubChem ID: 131347658
• Update Time: 2025-06-08

2-chloro-1-2-(4-fluorophenyl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2-(4-fluorophenyl)-1-pyrrolidinyl]-
• 2-chloro-1-2-(4-fluorophenyl)pyrrolidin-1-ylethan-1-one

• MDL： MFCD32678708
• Inchi： 1S/C12H13ClFNO/c13-8-12(16)15-7-1-2-11(15)9-3-5-10(14)6-4-9/h3-6,11H,1-2,7-8H2
• InChI Key： IHATUICEPFGKKQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=C(F)C=C1)CCl

Additional information on 2-chloro-1-2-(4-fluorophenyl)pyrrolidin-1-ylethan-1-one

2-Chloro-1-(2-(4-Fluorophenyl)pyrrolidin-1-yl)ethan-1-one: A Comprehensive Overview

2-Chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2092480-69-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one consists of a chloroethyl group attached to a pyrrolidine ring, which is further substituted with a 4-fluorophenyl moiety. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one in modulating specific enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one has been explored for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a drug candidate. These properties ensure that the compound can be effectively delivered to target tissues and maintain sufficient plasma concentrations for therapeutic efficacy.

To further understand the biological activities of 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the mechanisms of action and potential therapeutic applications of this compound. For example, a study published in the European Journal of Pharmacology demonstrated that 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one can selectively bind to specific G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

The safety profile of 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one is another critical aspect that has been evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, which is a favorable attribute for drug development. However, ongoing research is necessary to fully assess its long-term safety and potential side effects.

In conclusion, 2-chloro-1-(2-(4-fluorophenyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2092480-69-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.